Cas no 58839-98-8 (Isoquinoline, 1-chloro-3-(2-pyridinyl)-)

• Product Name: Isoquinoline, 1-chloro-3-(2-pyridinyl)-
• CAS No: 58839-98-8
• MF: C₁₄H₉ClN₂
• MW: 240.687661886215
• CID: 1612726
• PubChem ID: 846029
• Update Time: 2025-04-21

Isoquinoline, 1-chloro-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-3-(2-pyridinyl)-
• BDBM50067074
• DA-04619
• CHEMBL128517
• 58839-98-8
• SCHEMBL4766375
• 1-Chloro-3-pyridin-2-yl-isoquinoline

• Inchi： 1S/C14H9ClN2/c15-14-11-6-2-1-5-10(11)9-13(17-14)12-7-3-4-8-16-12/h1-9H
• InChI Key： GHWUQXJMRBYBND-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 240.04557
• Monoisotopic Mass: 240.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78